N-[1-(3,4-dimethoxyphenyl)ethyl]-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)ethyl]-3-[4-oxo-2-(4-propan-2-ylphenyl)-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]propanamide
• InChI: InChI=1S/C28H36N4O4/c1-18(2)20-6-8-21(9-7-20)23-17-24-28(34)31(14-15-32(24)30-23)13-12-27(33)29-19(3)22-10-11-25(35-4)26(16-22)36-5/h6-11,14-16,18-19,23-24,30H,12-13,17H2,1-5H3,(H,29,33)
• InChI Key: QPEVVPDLTHOQCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CC3C(=O)N(C=CN3N2)CCC(=O)NC(C)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C28H36N4O4
• Molecular Weight: 492.6 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, including compounds closely related to N-[1-(3,4-dimethoxyphenyl)ethyl]-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide, typically involves multi-step organic reactions starting from readily available precursors. For instance, pyrazole derivatives have been synthesized from 4-benzoyloxy-3,5-diphenyl-1H-pyrazole and 4-acetoxy-1-(2-hydroxyethyl)-3,5-diphenyl-1H-pyrazole as starting materials, showcasing the versatility of pyrazole chemistry in generating a wide range of biologically active compounds (Bruno et al., 1991). Additionally, novel synthesis methods, such as the one-step process starting from 1,2-bis(3,4-dimethoxyphenyl)ethan-1-amine and flurbiprofen, highlight the innovative approaches to creating bio-functional hybrid compounds with detailed characterization using NMR, UV, and mass spectral data (Manolov et al., 2023).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives, including this compound, is characterized by their unique pyrazole core, often modified with various substituents that influence their physical, chemical, and biological properties. Advanced spectroscopic and computational methods, such as density functional theory (DFT), are utilized to optimize the molecular structure, investigate the electronic properties, and predict the stability and reactivity of these compounds (Sivakumar et al., 2020).

Chemical Reactions and Properties

Pyrazole derivatives participate in a variety of chemical reactions, reflecting their rich chemistry and utility in organic synthesis. For instance, reactions involving cyclocondensation, Michael addition, and reductive alkylation have been described, leading to the formation of compounds with potential antidepressant activity and other pharmacological properties (Bailey et al., 1985). These reactions highlight the synthetic versatility of pyrazole derivatives and their potential as scaffolds for drug development.

Physical Properties Analysis

The physical properties of pyrazole derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in drug design and material science. Single-crystal X-ray diffraction studies provide detailed insights into the crystal structure and molecular geometry, which are essential for understanding the compound's stability and reactivity (Kumarasinghe et al., 2009).

Chemical Properties Analysis

The chemical properties of this compound and related compounds, such as reactivity towards different reagents, stability under various conditions, and their ability to form complexes with metals, are of significant interest. These properties are explored through experimental and theoretical methods, providing insights into their potential applications in medicinal chemistry and material science (Asegbeloyin et al., 2014).